Cas no 328968-36-1 (C646)

• Product Name: C646
• CAS No: 328968-36-1
• MF: C₂₄H₁₉N₃O₆
• MW: 445.424165964127
• MDL: MFCD01784780
• CID: 1066618
• PubChem ID: 329825079
• Update Time: 2025-04-20

C646 Chemical and Physical Properties

Names and Identifiers

• C 646
• C646 C-646 C 646
• 4-(4-((5-(4,5-Dimethyl-2-nitrophenyl)furan-2-yl)methylene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
• C-646
• (Z)-4-(4-((5-(4,5-dimethyl-2-nitrophenyl)furan-2-yl)methylene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
• AC1LPE4V
• CHEMBL1797936
• MolPort-002-171-380
• QCR-235
• ST020490
• 4-[4-[[5-(4,5-Dimethyl-2-nitrophenyl)-2-furanyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]benzoic acid
• C646
• C647

• MDL： MFCD01784780
• Inchi： 1S/C24H19N3O6/c1-13-10-20(21(27(31)32)11-14(13)2)22-9-8-18(33-22)12-19-15(3)25-26(23(19)28)17-6-4-16(5-7-17)24(29)30/h4-12H,1-3H3,(H,29,30)/b19-12-
• InChI Key： HEKJYZZSCQBJGB-UNOMPAQXSA-N
• SMILES： O1C(=CC=C1C1=CC(C)=C(C)C=C1[N+](=O)[O-])/C=C1\C(N(C2C=CC(C(=O)O)=CC=2)N=C\1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-226 ºC
• Boiling Point: 662.6±65.0°C at 760 mmHg
• Solubility: Almost insoluble (0.011 g/l) (25 º C),

C646 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives